Cas no 114650-82-7 (tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

Tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a protected derivative of 2,5-dihydro-1H-pyrrole-2,5-dione (maleimide), featuring a tert-butoxycarbonyl (Boc) group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide and heterocycle chemistry, where the Boc group provides stability under basic conditions while remaining cleavable under acidic conditions. Its structure enables selective functionalization at the pyrrole ring, making it valuable for constructing complex molecules. The compound is typically used in controlled reactions due to its reactivity as a Michael acceptor, facilitating the formation of C–N and C–C bonds. Its crystalline solid form ensures ease of handling and storage.

tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate structure

114650-82-7 structure

Product Name:tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate

CAS No:114650-82-7

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:1202681

Update Time:2025-05-27

tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester
- 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-diMethylethyl ester
- tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- Inchi： 1S/C9H11NO4/c1-9(2,3)14-8(13)10-6(11)4-5-7(10)12/h4-5H,1-3H3
- InChI Key： BRHCESOODXPUKU-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C(=O)C=CC1=O

tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B789315-10mg	tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7		10mg	$ 50.00	2022-06-06
TRC	B789315-50mg	tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7		50mg	$ 65.00	2022-06-06
TRC	B789315-100mg	tert-Butyl 2,5-Dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7		100mg	$ 80.00	2022-06-06
Chemenu	CM486452-1g	tert-Butyl 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7	95%	1g	$351	2023-01-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD201140-1g	tert-Butyl 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7	95+%	1g	￥2571.0	2023-04-05
Chemenu	CM486452-50mg	tert-Butyl 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate	114650-82-7	95%	50mg	$166	2023-11-24
A2B Chem LLC	AE59481-1mg	1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-diMethylethyl ester	114650-82-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AE59481-5mg	1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-diMethylethyl ester	114650-82-7	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AE59481-500mg	1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-diMethylethyl ester	114650-82-7	>95%	500mg	$228.00	2024-04-20
A2B Chem LLC	AE59481-1g	1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, 1,1-diMethylethyl ester	114650-82-7	>95%	1g	$277.00	2024-04-20